N'-[2-(4-methoxyphenoxy)acetyl]naphthalene-2-carbohydrazide

• Molecular Formula: C20H18N2O4
• Molecular Weight: 350.4g/mol
• IUPAC Name: N'-[2-(4-methoxyphenoxy)acetyl]naphthalene-2-carbohydrazide
• InChI: InChI=1S/C20H18N2O4/c1-25-17-8-10-18(11-9-17)26-13-19(23)21-22-20(24)16-7-6-14-4-2-3-5-15(14)12-16/h2-12H,13H2,1H3,(H,21,23)(H,22,24)
• InChI Key: NDILUVPGFTVMMN-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)OCC(=O)NNC(=O)C2=CC3=CC=CC=C3C=C2

Description

N’-[2-(4-methoxyphenoxy)acetyl]-2-naphthohydrazide is an organic compound with the molecular formula C20H18N2O4 It is known for its unique chemical structure, which includes a naphthalene ring and a methoxyphenoxy group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-[2-(4-methoxyphenoxy)acetyl]-2-naphthohydrazide typically involves the reaction of 2-naphthohydrazide with 2-(4-methoxyphenoxy)acetyl chloride. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction is usually conducted in an organic solvent like dichloromethane or chloroform at room temperature .

Industrial Production Methods

Industrial production methods for N’-[2-(4-methoxyphenoxy)acetyl]-2-naphthohydrazide are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The process involves the use of large reactors and continuous flow systems to ensure efficient mixing and reaction completion. Purification is typically achieved through recrystallization or chromatography techniques .

Chemical Reactions Analysis

Types of Reactions

N’-[2-(4-methoxyphenoxy)acetyl]-2-naphthohydrazide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the methoxy group